Cas no 321553-32-6 (5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde)

5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde is a specialized heterocyclic compound featuring a pyrazole core functionalized with a 4-chlorobenzylthio group, a trifluoromethyl substituent, and an aldehyde moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the aldehyde functionality offers reactivity for further derivatization. The 4-chlorobenzylthioether linkage contributes to its potential as a building block for sulfur-containing compounds. This compound is suited for applications requiring precise molecular modifications in medicinal chemistry and crop protection research.

5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde structure

321553-32-6 structure

Product Name:5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde

CAS No:321553-32-6

MF:C₁₃H₁₀ClF₃N₂OS

MW:334.744511127472

MDL:MFCD00140838

CID:1449353

PubChem ID:2773473

Update Time:2025-06-07

5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde
- 5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
- 5-[(4-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
- 5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- MFCD00140838
- 5-{[(4-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- AKOS005087489
- 3F-335S
- 321553-32-6
- VQFJCAGUPWZIKZ-UHFFFAOYSA-N
- 5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD
- 5-[(4-Chlorobenzyl)sulphanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
- MDL： MFCD00140838
- Inchi： 1S/C13H10ClF3N2OS/c1-19-12(10(6-20)11(18-19)13(15,16)17)21-7-8-2-4-9(14)5-3-8/h2-6H,7H2,1H3
- InChI Key： VQFJCAGUPWZIKZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CSC1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

Exact Mass: 334.0156
Monoisotopic Mass: 334.0154463g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 60.2Å²

Experimental Properties

PSA: 34.89

5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC8129-500mg	5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde	321553-32-6	97%	500mg	£260.00	2024-05-25
Apollo Scientific	PC8129-1g	5-[(4-Chlorobenzyl)thio]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde	321553-32-6	97%	1g	£340.00	2024-05-25
abcr	AB156425-500 mg	5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde	321553-32-6		500MG	€575.70	2022-06-11
abcr	AB156425-1 g	5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde	321553-32-6		1g	€1,113.30	2022-06-11
abcr	AB156425-500mg	5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .	321553-32-6		500mg	€678.60	2024-04-17
abcr	AB156425-1g	5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .	321553-32-6		1g	€1312.80	2024-04-17
A2B Chem LLC	AF95758-1mg	5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD	321553-32-6	>95%	1mg	$202.00	2023-12-30
A2B Chem LLC	AF95758-5mg	5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD	321553-32-6	>95%	5mg	$215.00	2023-12-30
A2B Chem LLC	AF95758-10mg	5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD	321553-32-6	>95%	10mg	$241.00	2023-12-30
A2B Chem LLC	AF95758-500mg	5-(4-CHLOROBENZYLTHIO)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXALDEHYD	321553-32-6	>95%	500mg	$729.00	2023-12-30